3-Cyano-2-cyclopropoxybenzenesulfonamide

• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: 3-cyano-2-cyclopropyloxybenzenesulfonamide
• InChI: InChI=1S/C10H10N2O3S/c11-6-7-2-1-3-9(16(12,13)14)10(7)15-8-4-5-8/h1-3,8H,4-5H2,(H2,12,13,14)
• InChI Key: VMLOGGNUPSYJDS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2S(=O)(=O)N)C#N

Description

3-Cyano-2-cyclopropoxybenzenesulfonamide is a benzenesulfonamide derivative characterized by three key functional groups:

• Sulfonamide group (–SO₂NH₂) at position 1, providing hydrogen-bonding capabilities and acidic properties.

This compound’s structural uniqueness lies in the combination of these substituents, which may influence its pharmacological activity, solubility, and metabolic profile.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyano-2-cyclopropoxybenzenesulfonamide typically involves the reaction of 2-cyclopropoxybenzenesulfonyl chloride with a suitable cyanating agent. One common method is the use of potassium hexacyanoferrate(II) as a safer alternative to traditional cyanide sources . The reaction is carried out under mild conditions, often in the presence of a palladium catalyst to facilitate the cyanation process.

Industrial Production Methods: In an industrial setting, the production of 3-Cyano-2-cyclopropoxybenzenesulfonamide may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors can also be considered to enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions: 3-Cyano-2-cyclopropoxybenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.

Substitution: Nucleophiles like amines or alcohols can react with the sulfonamide group under basic conditions.

Major Products Formed:

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

3-Cyano-2-cyclopropoxybenzenesulfonamide has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions due to its sulfonamide moiety.

Industry: It can be used in the synthesis of dyes and pigments, as well as in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyano-2-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can act as an electron-withdrawing group, influencing the reactivity of the compound. The sulfonamide moiety can form hydrogen bonds with biological targets, leading to inhibition or modulation of their activity .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 3-Cyano-2-cyclopropoxybenzenesulfonamide with sulfonamide derivatives from the evidence, focusing on substituent variations and inferred properties:

Compound Name (CAS No.)	Substituents	Molecular Weight (g/mol)	Key Inferred Properties	Source Application/Context
3-Cyano-2-cyclopropoxybenzenesulfonamide	–CN (position 3), –O–cyclopropyl (position 2)	~250 (calculated)	High lipophilicity, metabolic stability	Hypothetical therapeutic agent
N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-(phenylsulfonyl)propanamide (Bicalutamide-related)	–CN, –CF₃, –SO₂–	~450	Antiandrogen activity, moderate solubility	Prostate cancer therapy
3-Amino-N-(2-chlorophenyl)benzenesulfonamide (327092-99-9)	–NH₂ (position 3), –Cl (position 2)	~230 (calculated)	Basic amino group, potential R&D use	Research applications (unspecified)

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups: The cyano group in the target compound contrasts with the amino group in 3-Amino-N-(2-chlorophenyl)benzenesulfonamide. Cyano’s electron-withdrawing nature may enhance binding affinity to targets requiring polarized interactions, while amino groups could improve solubility but reduce metabolic stability .
• Cyclopropoxy vs.

Pharmacokinetic and Physicochemical Comparisons

Property	3-Cyano-2-cyclopropoxybenzenesulfonamide	Bicalutamide-Related Compound	3-Amino-N-(2-chlorophenyl)benzenesulfonamide
LogP (Predicted)	~2.8 (moderate lipophilicity)	~4.1 (highly lipophilic)	~1.5 (less lipophilic)
Solubility (aq.)	Low (due to –CN and cyclopropoxy)	Very low (CF₃ and sulfonyl)	Moderate (amino group enhances polarity)
Metabolic Stability	High (cyclopropoxy resists oxidation)	Moderate (CF₃ stabilizes)	Low (amino group prone to acetylation)

Functional Implications

• Target Selectivity: The cyclopropoxy group may confer selectivity for enzymes or receptors sensitive to steric effects, distinguishing it from chloro- or amino-substituted analogs .